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Cat. No.: B1675260

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LP10 is a proprietary liposomal formulation of tacrolimus developed by Lipella

Pharmaceuticals, Inc. It is currently under investigation for the localized treatment of conditions

such as hemorrhagic cystitis and oral lichen planus. The core innovation behind LP10 lies in its

targeted delivery to epithelial tissues, which is designed to maximize therapeutic efficacy at the

site of action while minimizing systemic exposure and associated side effects. Lipella's patents

describe the use of "metastable liposomes," suggesting a formulation engineered for enhanced

interaction with target tissues to facilitate localized drug release. While the precise composition

of LP10 is proprietary, this guide provides an in-depth look at the formulation principles of

liposomal tacrolimus, drawing upon publicly available scientific literature to present

representative data, experimental protocols, and the underlying mechanisms of action.

Core Concepts in Liposomal Tacrolimus
Formulation
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Tacrolimus is a potent macrolide immunosuppressant with very low water solubility.

Encapsulating tacrolimus within liposomes—microscopic vesicles composed of a lipid bilayer—

offers several advantages:

Enhanced Solubilization: The lipid bilayer can effectively house the hydrophobic tacrolimus

molecule, allowing for its administration in aqueous environments.

Targeted Delivery: The surface properties of liposomes can be modified to enhance their

affinity for specific tissues, such as the urothelium in the bladder.

Controlled Release: The liposomal structure can provide a sustained release of the drug over

time, prolonging its therapeutic effect.

Reduced Systemic Toxicity: By localizing the drug at the target site, liposomal formulations

can significantly reduce systemic absorption and the risk of side effects associated with

systemic immunosuppression.

The key to a successful formulation lies in the careful selection of lipids and the optimization of

manufacturing processes to control critical quality attributes such as particle size, drug loading,

and stability.

Quantitative Data on Representative Tacrolimus
Liposome Formulations
The following tables summarize quantitative data from various published studies on liposomal

tacrolimus. These examples illustrate how different lipid compositions and drug-to-lipid ratios

can influence the physicochemical properties of the formulation.

Disclaimer: The following data is representative of liposomal tacrolimus formulations found in

scientific literature and does not represent the specific formulation of LP10.

Table 1: Exemplary Formulations of Tacrolimus Liposomes
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Formulation Code
Lipid Composition
(Molar
Ratio/Weight)

Drug:Lipid Ratio
(w/w)

Reference

TAC-4

Soya

Phosphatidylcholine:C

holesterol (100:30

w/w)

1:13

Proliposome DSPC:Cholesterol

1:2:0.5

(Drug:DSPC:Choleste

rol)

Cationic Liposome
DOTAP:DOPE:DSPE-

PEG2000:Cholesterol

2 mg Drug in 18.07

mg Total Lipid

Nanosize Liposome
HSPC:Cholesterol

(8:2 w/w)

42 mg Drug in Lipid

Mixture

LUV

Egg

Phosphatidylcholine

(EPC)

0.05 - 0.2

DSPC: Distearoyl-sn-glycero-3-phosphocholine; DOTAP: 1,2-dioleoyl-3-trimethylammonium-

propane; DOPE: 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine; DSPE-PEG2000: 1,2-

distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]; HSPC:

Hydrogenated Soy Phosphatidylcholine; LUV: Large Unilamellar Vesicles.

Table 2: Physicochemical Characteristics of Representative Tacrolimus Liposomes
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Formulation
Code

Mean
Particle
Size (nm)

Polydispers
ity Index
(PDI)

Zeta
Potential
(mV)

Encapsulati
on
Efficiency
(%)

Reference

TAC-4 Not Specified Not Specified Not Specified 82.1%

Proliposome 858 Not Specified Not Specified Not Specified

Cationic

Liposome
292 ± 7 0.27 ± 0.02 +31.13 ± 0.83 90.11 ± 2.87

Nanosize

Liposome
140.3

0.47 (Span

Value)
+1.107 96 ± 1.5

LUV (EPC) ~100 Low Not Specified 78 - 98

Experimental Protocols
This section details common methodologies for the preparation and characterization of

tacrolimus-loaded liposomes, based on established techniques in the field.

Preparation of Tacrolimus Liposomes by Thin-Film
Hydration
The thin-film hydration method is a widely used technique for preparing multilamellar vesicles

(MLVs).

Materials:

Tacrolimus

Phospholipids (e.g., Soya Phosphatidylcholine, HSPC, DSPC)

Cholesterol

Organic Solvent (e.g., Chloroform:Methanol mixture, 2:1 v/v)

Aqueous Hydration Buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)
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Procedure:

Dissolution: Accurately weigh and dissolve tacrolimus, phospholipids, and cholesterol in the

organic solvent mixture in a round-bottom flask.

Film Formation: Attach the flask to a rotary evaporator. Rotate the flask under reduced

pressure at a controlled temperature (e.g., 40-65°C, above the lipid transition temperature) to

evaporate the organic solvent. This process leaves a thin, uniform lipid film on the inner wall

of the flask.

Drying: Further dry the lipid film under a high vacuum for several hours (or overnight) to

remove any residual organic solvent.

Hydration: Add the aqueous hydration buffer to the flask. Agitate the flask vigorously (e.g., by

vortexing or mechanical shaking) at a temperature above the lipid's phase transition

temperature. This allows the lipid film to hydrate and self-assemble into MLVs, encapsulating

the tacrolimus within the lipid bilayers.

Size Reduction (Optional but Recommended): To produce smaller, more uniform liposomes

(e.g., Large Unilamellar Vesicles - LUVs, or Small Unilamellar Vesicles - SUVs), the MLV

suspension can be subjected to sonication or, more commonly, extrusion. Extrusion involves

passing the suspension multiple times through polycarbonate membranes with defined pore

sizes (e.g., sequentially through 200 nm and then 100 nm filters).

Characterization of Liposomes
a) Particle Size and Polydispersity Index (PDI) Analysis:

Method: Dynamic Light Scattering (DLS), often using a Zetasizer instrument.

Procedure: Dilute the liposome suspension in the hydration buffer to an appropriate

concentration. Place the sample in the instrument, which measures the fluctuations in

scattered light intensity caused by the Brownian motion of the particles. The instrument's

software correlates these fluctuations to determine the mean particle size (hydrodynamic

diameter) and the PDI (a measure of the width of the size distribution).

b) Zeta Potential Measurement:
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Method: Laser Doppler Velocimetry, typically performed with the same Zetasizer instrument.

Procedure: The diluted liposome sample is placed in a specialized cuvette with electrodes.

An electric field is applied, causing the charged liposomes to move. The instrument

measures the velocity of this movement and calculates the zeta potential, which indicates

the surface charge of the vesicles and is a key predictor of colloidal stability.

c) Encapsulation Efficiency (EE%) and Drug Loading (DL%):

Method: Separation of free drug from liposome-encapsulated drug, followed by

quantification.

Procedure:

Separation: Separate the unencapsulated (free) tacrolimus from the liposomes. Common

methods include ultracentrifugation, size exclusion chromatography, or dialysis.

Quantification: Disrupt the liposomes (e.g., with a suitable solvent like methanol or a

detergent) to release the encapsulated drug.

Analysis: Quantify the amount of tacrolimus in both the free drug fraction and the

encapsulated fraction using a validated analytical method, typically High-Performance

Liquid Chromatography (HPLC) with UV detection (e.g., at 210 nm).

Calculation:

EE% = (Total Drug - Free Drug) / Total Drug * 100

DL% = (Weight of Encapsulated Drug) / (Total Weight of Lipids + Encapsulated Drug) *

100

In Vitro Drug Release Study
Method: Dialysis Bag Method.

Procedure:
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Place a known amount of the tacrolimus liposome formulation into a dialysis bag with a

specific molecular weight cut-off (e.g., 3,500 Da).

Immerse the sealed dialysis bag in a release medium (e.g., PBS containing a surfactant

like 0.1% SDS to ensure sink conditions) maintained at 37°C with constant stirring.

At predetermined time intervals, withdraw aliquots of the release medium and replace with

an equal volume of fresh medium.

Analyze the concentration of tacrolimus in the collected samples using HPLC to determine

the cumulative drug release over time.

Mandatory Visualizations
Signaling Pathway of Tacrolimus
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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